N,N'-(4-benzoyl-1,2-phenylene)bis(2-fluorobenzamide)

• IUPAC Name: N-[4-benzoyl-2-[(2-fluorobenzoyl)amino]phenyl]-2-fluorobenzamide
• InChI: InChI=1S/C27H18F2N2O3/c28-21-12-6-4-10-19(21)26(33)30-23-15-14-18(25(32)17-8-2-1-3-9-17)16-24(23)31-27(34)20-11-5-7-13-22(20)29/h1-16H,(H,30,33)(H,31,34)
• InChI Key: QCUAEJZCRQKDJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC(=C(C=C2)NC(=O)C3=CC=CC=C3F)NC(=O)C4=CC=CC=C4F
• Molecular Formula: C27H18F2N2O3
• Molecular Weight: 456.4 g/mol

Description

N,N'-(4-benzoyl-1,2-phenylene)bis(2-fluorobenzamide), commonly known as BBF 2066, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and material science. BBF 2066 is a benzamide derivative that contains two fluorobenzene rings and a benzoyl group. This compound has shown promising results in various studies, making it a subject of interest for researchers.

Mechanism of Action

The mechanism of action of BBF 2066 is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins that are involved in cell growth and division. BBF 2066 has been shown to inhibit the activity of histone deacetylases, which are enzymes that regulate gene expression. This inhibition leads to changes in gene expression patterns, which can result in the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
BBF 2066 has been shown to have several biochemical and physiological effects. In cancer cells, BBF 2066 has been found to induce cell cycle arrest and apoptosis, which are processes that lead to the death of cancer cells. In herbicide studies, BBF 2066 has been shown to inhibit the growth of weeds by interfering with their ability to produce certain proteins. BBF 2066 has also been shown to form self-assembled monolayers on metal surfaces, which can modify the properties of these surfaces.

Advantages and Limitations for Lab Experiments

One advantage of using BBF 2066 in lab experiments is its ability to inhibit the growth of cancer cells and control weed growth. This makes it a useful tool for studying these processes. However, one limitation of using BBF 2066 is its potential toxicity and side effects. Careful consideration must be taken when handling and using this compound in lab experiments.

Future Directions

There are several future directions for research involving BBF 2066. One potential direction is to further study its anti-cancer properties and develop it as a potential anti-cancer drug. Another direction is to study its potential applications in material science, such as its ability to modify the properties of metal surfaces. Additionally, further research can be done to optimize its synthesis method and improve its purity and yield.

Scientific Research Applications

BBF 2066 has been studied for its potential applications in various scientific fields. In medicine, BBF 2066 has been found to inhibit the growth of cancer cells and has shown potential as an anti-cancer drug. In agriculture, BBF 2066 has been tested as a herbicide and has shown promising results in controlling weed growth. In material science, BBF 2066 has been studied for its ability to form self-assembled monolayers on metal surfaces, which can be used to modify the properties of these surfaces.